Hydroxy Cobicistat
Hydroxy Cobicistat
Hydroxy Cobicistat is an impurity in commercial preparation of Cobicistat.
Brand Name:
Vulcanchem
CAS No.:
1051463-40-1
VCID:
VC0192920
InChI:
InChI=1S/C40H53N7O6S2/c1-40(2,51)37-43-33(27-54-37)25-46(3)38(49)45-35(16-17-47-18-20-52-21-19-47)36(48)42-31(22-29-10-6-4-7-11-29)14-15-32(23-30-12-8-5-9-13-30)44-39(50)53-26-34-24-41-28-55-34/h4-13,24,27-28,31-32,35,51H,14-23,25-26H2,1-3H3,(H,42,48)(H,44,50)(H,45,49)/t31-,32-,35+/m1/s1
SMILES:
CC(C)(C1=NC(=CS1)CN(C)C(=O)NC(CCN2CCOCC2)C(=O)NC(CCC(CC3=CC=CC=C3)NC(=O)OCC4=CN=CS4)CC5=CC=CC=C5)O
Molecular Formula:
C40H53N7O6S2
Molecular Weight:
792.02
Hydroxy Cobicistat
CAS No.: 1051463-40-1
Impurities
VCID: VC0192920
Molecular Formula: C40H53N7O6S2
Molecular Weight: 792.02
Purity: > 95%
CAS No. | 1051463-40-1 |
---|---|
Product Name | Hydroxy Cobicistat |
Molecular Formula | C40H53N7O6S2 |
Molecular Weight | 792.02 |
IUPAC Name | 1,3-thiazol-5-ylmethyl N-[(2R,5R)-5-[[(2S)-2-[[[2-(2-hydroxypropan-2-yl)-1,3-thiazol-4-yl]methyl-methylcarbamoyl]amino]-4-morpholin-4-ylbutanoyl]amino]-1,6-diphenylhexan-2-yl]carbamate |
Standard InChI | InChI=1S/C40H53N7O6S2/c1-40(2,51)37-43-33(27-54-37)25-46(3)38(49)45-35(16-17-47-18-20-52-21-19-47)36(48)42-31(22-29-10-6-4-7-11-29)14-15-32(23-30-12-8-5-9-13-30)44-39(50)53-26-34-24-41-28-55-34/h4-13,24,27-28,31-32,35,51H,14-23,25-26H2,1-3H3,(H,42,48)(H,44,50)(H,45,49)/t31-,32-,35+/m1/s1 |
SMILES | CC(C)(C1=NC(=CS1)CN(C)C(=O)NC(CCN2CCOCC2)C(=O)NC(CCC(CC3=CC=CC=C3)NC(=O)OCC4=CN=CS4)CC5=CC=CC=C5)O |
Description | Hydroxy Cobicistat is an impurity in commercial preparation of Cobicistat. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | (S)-2-((hydroxy(((2-(2-hydroxypropan-2-yl)thiazol-4-yl)methyl)(methyl)amino)methylene)amino)-N-((2R,5R)-5-((hydroxy(thiazol-5-ylmethoxy)methylene)amino)-1,6-diphenylhexan-2-yl)-4-morpholinobutanimidic acid |
PubChem Compound | 59414284 |
Last Modified | Jan 05 2022 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume